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Compound of Interest

Compound Name: 4-Methylbenzaldehyde oxime

CAS No.: 3235-02-7

Cat. No.: B1623110 Get Quote

Foreword: The Versatility of an Aromatic Oxime
4-Methylbenzaldehyde oxime, also known as p-tolualdehyde oxime, is an aromatic organic compound

that has garnered significant interest for its stability and versatile reactivity.[1] With the chemical formula

CH₃C₆H₄CH=NOH, it serves as a crucial intermediate in a wide array of synthetic pathways.[1] Its utility

spans from the creation of complex pharmaceutical ingredients to the development of novel agrochemicals

and polymers.[1] This guide provides a comprehensive technical overview of its properties, synthesis,

reactivity, and applications, grounded in established scientific principles and methodologies.

Core Chemical Identity and Physicochemical Properties
Understanding the fundamental properties of a compound is the bedrock of its effective application in

research and development. 4-Methylbenzaldehyde oxime is a well-characterized molecule with defined

physical and computational properties.

1.1. Nomenclature and Identifiers

IUPAC Name: (NE)-N-[(4-methylphenyl)methylidene]hydroxylamine[2]

CAS Number: 3235-02-7[3][4]

Synonyms: p-Tolualdehyde oxime, 4-Methylbenzaldoxime, p-Methylbenzaldoxime[2][3][5][6]

Molecular Formula: C₈H₉NO[3][4][7]

Molecular Weight: 135.16 g/mol [4][7]

Caption: Chemical structure of 4-Methylbenzaldehyde oxime.
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1.2. Physicochemical Data

The physical and chemical properties are summarized below, providing essential data for experimental

design and safety assessments.

Property Value Source

Appearance
White to light yellow crystalline

powder
[6]

Melting Point 74.0 to 78.0 °C [4][6]

Boiling Point (Predicted) 216.8 ± 19.0 °C [4]

Purity (by GC) ≥ 98.0% [6]

Density (Predicted) 1.01 ± 0.1 g/cm³ [4]

pKa (Predicted) 10.83 ± 0.10 [4][7]

LogP (Octanol/Water) 1.803 [8]

Topological Polar Surface Area 32.6 Å² [2][7]

Synthesis and Spectroscopic Characterization
The reliable synthesis and rigorous characterization of 4-Methylbenzaldehyde oxime are fundamental to

its use as a high-quality intermediate. The primary synthetic route involves the condensation of 4-

methylbenzaldehyde with hydroxylamine.[5][9][10]

2.1. Standard Laboratory Synthesis Protocol

This protocol is a self-validating system; successful synthesis is confirmed by the melting point of the

recrystallized product and subsequent spectroscopic analysis. The causality behind using a base like

sodium hydroxide is to deprotonate the hydroxylamine hydrochloride, generating the free hydroxylamine

nucleophile required to attack the carbonyl carbon of the aldehyde.

Materials:

4-Methylbenzaldehyde (p-tolualdehyde)

Hydroxylamine hydrochloride

Sodium hydroxide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.tcichemicals.com/HK/en/p/M3642
https://www.chemicalbook.com/ProductChemicalPropertiesCB7687091_EN.htm
https://www.tcichemicals.com/HK/en/p/M3642
https://www.chemicalbook.com/ProductChemicalPropertiesCB7687091_EN.htm
https://www.tcichemicals.com/HK/en/p/M3642
https://www.chemicalbook.com/ProductChemicalPropertiesCB7687091_EN.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB7687091_EN.htm
https://www.guidechem.com/encyclopedia/4-methylbenzaldehyde-oxime-dic232574.html
https://www.chemeo.com/cid/68-606-4/Benzaldehyde-4-methyl-oxime
https://pubchem.ncbi.nlm.nih.gov/compound/5372131
https://www.guidechem.com/encyclopedia/4-methylbenzaldehyde-oxime-dic232574.html
https://www.benchchem.com/product/b1623110?utm_src=pdf-body
https://www.prepchem.com/4-methylbenzaldoxime/
https://en.wikipedia.org/wiki/Benzaldehyde_oxime
https://www.masterorganicchemistry.com/reaction-guide/beckmann-rearrangement/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absolute ethanol

Water

Hexane (for recrystallization)
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Start: Reagents

Dissolve 4-methylbenzaldehyde
in absolute ethanol

Add aqueous solution of
hydroxylamine hydrochloride

Add NaOH solution
in portions

Heat mixture to boiling

Filter hot solution

Cool filtrate (dry ice-acetone bath)

Add water to precipitate product

Isolate solid by filtration

Air-dry the crude product

Recrystallize from hexane

Final Product:
4-Methylbenzaldehyde Oxime

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Methylbenzaldehyde oxime.
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Step-by-Step Methodology:[5]

Reaction Setup: In a suitable reaction vessel, dissolve 36.1 g of 4-methylbenzaldehyde in 180 ml of

absolute ethanol.

Addition of Hydroxylamine: Separately, prepare a solution of 41.7 g of hydroxylamine hydrochloride in 70

ml of water and add it to the aldehyde solution.

Basification: While stirring, add a solution of 18 g of sodium hydroxide in 36 ml of water in portions over

a period of 5-10 minutes.

Heating: Heat the reaction mixture to boiling.

Filtration: Filter the hot solution to remove any insoluble impurities.

Crystallization: Cool the filtrate in a dry ice-acetone bath. Add water to the cooled solution until the

product precipitates out as a solid.

Isolation and Drying: Collect the solid product by filtration and allow it to air-dry overnight.

Purification: Recrystallize the crude solid from hexane to yield pure 4-methylbenzaldehyde oxime. The

expected melting point of the purified product is in the range of 73-77°C.[5]

A microwave-assisted synthesis method has also been developed, which can significantly reduce reaction

times to 3-15 minutes at temperatures between 70-110 °C, offering a more efficient and environmentally

friendly alternative.[11]

2.2. Spectroscopic Profile

Characterization using spectroscopic methods is essential to confirm the structure and purity of the

synthesized compound.[1]

Spectroscopic Data Observed Peaks / Signals (δ in ppm, ν in cm⁻¹)

¹H-NMR (300 MHz, CDCl₃)
δ = 8.13 (s, 1H, -CH=N-), 7.47 (d, J=7.8 Hz, 2H, Ar-H),

7.19 (d, J=7.8 Hz, 2H, Ar-H), 2.36 (s, 3H, -CH₃)[12]

¹³C-NMR (75 MHz, CDCl₃) δ = 151, 140, 131, 129, 127, 21.6[12]

IR (Liquid Film, cm⁻¹)
ν = 3289 (O-H stretch), 2922 (C-H stretch), 1448,

1300, 1112, 960 (N-O stretch), 816, 714[12]

Mass Spec (Electron Ionization)
Key fragments can be observed, confirming the

molecular weight of 135.16 g/mol .[3]
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Chemical Reactivity and Synthetic Applications
The synthetic utility of 4-methylbenzaldehyde oxime stems from the reactivity of the oxime functional

group. It is a key building block for a variety of more complex molecules.

3.1. The Beckmann Rearrangement

A cornerstone reaction of aldoximes is the Beckmann rearrangement. Under acidic conditions, 4-
methylbenzaldehyde oxime can be converted into the corresponding amide or, through subsequent

dehydration, a nitrile.[1][9][10] This transformation is pivotal for producing functionalized benzamides and

p-tolunitrile, which are valuable in fine chemical and polymer production.[1]

4-Methylbenzaldehyde Oxime
(Aldoxime)

Beckmann Rearrangement

 + Acid

Acid Catalyst
(e.g., H₂SO₄)

N-(p-tolyl)formamide
(Intermediate Amide)

 Hydration

p-Tolunitrile
(Nitrile)

 Dehydration

Click to download full resolution via product page

Caption: Beckmann rearrangement of 4-Methylbenzaldehyde oxime.

3.2. Applications in Drug Development and Agrochemicals

4-Methylbenzaldehyde oxime is a versatile intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1]

Pharmaceutical Synthesis: It serves as a synthon for creating amines and various heterocyclic

compounds, which are common structural motifs in active pharmaceutical ingredients (APIs).[1][13] Its
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reduction leads to the formation of p-toluidine, a precursor for drugs like sulfonamides.[1] In early-stage

drug discovery, it can be used to generate novel molecular scaffolds for screening libraries.[13]

Agrochemical Intermediate: The molecule is utilized in developing scaffolds for pesticides and

herbicides. The synthesis of substituted anilines and nitriles from this oxime provides core structures for

many agrochemicals.[1]

Protecting Group: The oxime functionality can serve as a protective group for the aldehyde in multi-step

organic syntheses, valued for its stability and selective removal.[1]

Coordination Chemistry: The oxime group can act as a chelating ligand, forming complexes with

transition metals. These complexes have potential applications in catalysis and analytical separations.[1]

Safety, Handling, and Storage
Proper handling and storage are critical to ensure laboratory safety and maintain the integrity of the

compound.

4.1. GHS Hazard Classification

4-Methylbenzaldehyde oxime is classified with specific hazards that necessitate careful handling.

GHS Classification Details

Pictogram ngcontent-ng-c3230145110="" class="ng-star-insert

Signal Word Danger

Hazard Statements H301: Toxic if swallowed[7]

Precautionary Statements

P264: Wash hands thoroughly after handling.[2]

[7]P270: Do not eat, drink or smoke when using this

product.[2][7]P301 + P310: IF SWALLOWED:

Immediately call a POISON CENTER or doctor.

[7]P405: Store locked up.[2][7]P501: Dispose of

contents/container in accordance with local

regulations.[7]

Note: Some suppliers may also list H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[6]

4.2. Personal Protective Equipment (PPE) and Handling
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Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US)

standards.[14]

Skin Protection: Wear impervious, flame-resistant clothing and protective gloves.[6][14]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-face

respirator.[14]

General Hygiene: Handle in accordance with good industrial hygiene and safety practices. Avoid contact

with skin, eyes, and clothing. Avoid formation of dust and aerosols. Wash hands thoroughly after

handling.[15][16]

4.3. Storage Recommendations

Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place.[15][16]

Temperature: Storage at 2-8 °C is recommended.[15]

Inert Atmosphere: Some suppliers recommend storing under an inert gas as the compound can be air-

sensitive.[6]

Container Integrity: Opened containers must be carefully resealed and kept upright to prevent leakage.

[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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